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Compound of Interest

(E)-3-(6-bromopyridin-2-
Compound Name:
yl)acrylaldehyde

Cat. No.: B1149216

Essential Safety and Handling Guide for (E)-3-(6-
bromopyridin-2-yl)acrylaldehyde

This guide provides immediate, essential safety and logistical information for handling (E)-3-(6-
bromopyridin-2-yl)acrylaldehyde (CAS No: 1204306-43-3, Formula: C8BH6BrNO) in a
laboratory setting.[1] The following procedures are designed to ensure the safety of
researchers, scientists, and drug development professionals by outlining detailed operational
and disposal plans.

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for (E)-3-(6-bromopyridin-2-yl)acrylaldehyde is not
readily available, data from structurally related compounds, such as (6-Bromo-pyridin-2-
yl)methanol, indicate potential hazards. These include skin irritation (H315), serious eye
irritation (H319), and respiratory irritation (H335).[2] As an aldehyde and a brominated organic
compound, it should be handled with care, assuming it may be toxic if swallowed, fatal in
contact with skin, and combustible.

Assumed Hazard Statements:

e Causes skin irritation.
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Causes serious eye irritation.

May cause respiratory irritation.

Harmful if swallowed.

May be fatal in contact with skin.

Combustible liquid.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes
the required PPE for handling this compound.[3][4][5][6]
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Body Part

Required PPE

Specifications & Best
Practices

Hands

Chemical-resistant gloves

Single-use nitrile gloves are a
suitable minimum.[7] For
extended contact, consider
heavier-duty gloves like butyl
rubber. Always inspect gloves
for tears or punctures before
use. Dispose of contaminated

gloves immediately.

Eyes/Face

Chemical splash goggles and

face shield

Goggles must be worn at all
times.[6] A full face shield is
required when there is a risk of
splashes, such as during
transfers of large volumes or

when heating the substance.

[6]L7]

Body

Chemical-resistant lab coat or

apron

Along-sleeved lab coat is
mandatory.[7] For procedures
with a higher risk of splashing,
a chemical-resistant apron
worn over the lab coat is

recommended.

Feet

Closed-toe, chemical-resistant

shoes

Footwear must be made of an
impervious material; cloth or

leather shoes are not suitable.

[7]

Respiratory

Use in a certified chemical

fume hood

All handling of the solid or
solutions of the compound
must be conducted in a well-
ventilated area, preferably a
certified chemical fume hood,
to avoid inhalation of dust or

vapors.[2]
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Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Pre-Handling Check:

Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.

Assemble all necessary equipment and reagents before starting.

Don the required PPE as outlined in the table above.

. Handling and Experimental Procedure:

Conduct all weighing and transfers of the solid compound within the chemical fume hood to
minimize inhalation of dust.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Keep all containers with the compound tightly closed when not in use.[2][8]

Avoid heating the compound unnecessarily. If heating is required, use a well-controlled
heating mantle and ensure adequate ventilation.

. Spill Management:

In case of a small spill, use an inert absorbent material (e.g., sand, vermiculite) to contain it.
[81[9]

Place the absorbent material into a sealed, labeled container for hazardous waste disposal.
[10]

For larger spills, evacuate the area and contact the institution's environmental health and
safety department.[10]

Do not attempt to clean up a large spill without appropriate training and respiratory
protection.[7]

Waste Disposal Plan

(E)-3-(6-bromopyridin-2-yl)acrylaldehyde is a halogenated organic compound and must be
disposed of as hazardous waste.[11]

1. Waste Segregation and Collection:

o Collect all waste containing this compound in a designated, labeled hazardous waste
container.[8][10]
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e The container must be clearly labeled as "Halogenated Organic Waste" and list all chemical
constituents.[10][11]

» Do not mix halogenated waste with non-halogenated organic waste, as this increases
disposal costs and complexity.[8][12]

» Keep the waste container closed at all times, except when adding waste.[10]

2. Disposal Procedure:

» Follow your institution's specific procedures for hazardous waste pickup.

o Ensure the hazardous waste tag is completely filled out with the generator's information and
the chemical composition of the waste.[3]

o Store the waste container in a designated satellite accumulation area until it is collected for
disposal.[8]

Workflow and Safety Relationships

The following diagram illustrates the logical flow of operations for safely handling (E)-3-(6-
bromopyridin-2-yl)acrylaldehyde.
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Caption: Workflow for handling (E)-3-(6-bromopyridin-2-yl)acrylaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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